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Compound of Interest

Compound Name: Cholesteryl sulfate sodium

Cat. No.: B15594431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cholesteryl sulfate sodium salt is a sulfated derivative of cholesterol that plays a significant

role in numerous physiological and pathological processes. It is an endogenous component of

cell membranes and is involved in lipid metabolism, membrane stabilization, and cell signaling

pathways.[1][2][3] In research and drug development, cholesteryl sulfate sodium salt is

utilized in studies related to membrane biology, drug delivery systems, and as a modulator of

protein function.[4][5] This document provides a detailed protocol for the preparation of stock

solutions of cholesteryl sulfate sodium salt to ensure accurate and reproducible experimental

outcomes.

Data Presentation: Solubility and Storage
Proper solvent selection and storage are critical for maintaining the integrity and activity of

cholesteryl sulfate sodium salt solutions. The following table summarizes the solubility and

recommended storage conditions.
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Solvent System Solubility
Storage
Temperature (Stock
Solution)

Stability (Stock
Solution)

Dimethylformamide

(DMF)
~20 mg/mL[1] -20°C or -80°C

1 month at -20°C, 6

months at -80°C[5]

Dimethyl sulfoxide

(DMSO)
~10 mg/mL[1] -20°C or -80°C

1 month at -20°C, 6

months at -80°C[5]

Chloroform:Methanol

(1:1)
10 mg/mL[6] -20°C or -80°C

1 month at -20°C, 6

months at -80°C

(inferred)

2% DMSO, 50%

PEG300, 5% Tween-

80, 43% Saline

2.5 mg/mL[7]
Prepare fresh for

immediate use

Not recommended for

storage

Note: The solid, crystalline form of cholesteryl sulfate sodium salt is stable for at least 4

years when stored at -20°C.[1]

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution in DMSO
This protocol describes the preparation of a 10 mg/mL stock solution of cholesteryl sulfate
sodium salt in DMSO.

Materials:

Cholesteryl sulfate sodium salt (crystalline solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Inert gas (e.g., argon or nitrogen)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Calibrated analytical balance
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Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Equilibration: Allow the vial of cholesteryl sulfate sodium salt to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired

amount of cholesteryl sulfate sodium salt into the vial. For a 1 mL stock solution of 10

mg/mL, weigh 10 mg.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of anhydrous DMSO

to the vial. For a 10 mg/mL solution, add 1 mL of DMSO to 10 mg of the compound.

Inert Gas Purge: To minimize oxidation, purge the solvent and the headspace of the vial with

an inert gas like argon or nitrogen before capping.[1]

Dissolution: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow, sonication may be used to aid the process.[7] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected vials.[5] Store the aliquots at -20°C for up to one month or at -80°C for up to six

months.[5] When stored under nitrogen, the solution can be kept for the specified duration.[5]

Preparation of Working Solutions: When needed, thaw an aliquot of the stock solution and

dilute it to the desired final concentration using the appropriate experimental buffer or

medium. It is recommended to prepare working solutions fresh for each experiment.[7]

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of a cholesteryl sulfate
sodium salt stock solution.
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Workflow for Cholesteryl Sulfate Sodium Stock Solution Preparation
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Caption: A flowchart outlining the preparation and storage of cholesteryl sulfate sodium stock

solution.

Signaling Pathway Involvement
Cholesteryl sulfate is known to modulate various signaling pathways. For instance, it can

regulate the activity of protein kinase C (PKC) isoforms and modulate the specificity of

phosphoinositide 3-kinase (PI3K).[5] These interactions are crucial in processes like

keratinocyte differentiation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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